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Compound of Interest

Compound Name: bd750

Cat. No.: B1662695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for the handling of BD750 (CAS No. 892686-59-8). Adherence to these

guidelines is critical to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Immediate Precautions
BD750 is an immunosuppressant and a benzothiazole derivative. It is classified as Acutely

toxic (Oral, Category 3). The primary hazard is toxicity if swallowed.[1]

Signal Word: Danger

Hazard Statement: H301 - Toxic if swallowed.

Immediate Actions:

Read and understand the Safety Data Sheet (SDS) before handling.

Ensure an accessible safety shower and eye wash station are available.[2]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure.

PPE Category Specification Rationale

Hand Protection Nitrile gloves.

While specific breakthrough

times for BD750 are not

available, nitrile gloves offer

good resistance to a range of

chemicals. Double gloving is

recommended for extended

contact.

Eye Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

airborne particles.

Skin and Body Protection Long-sleeved laboratory coat.
Prevents skin contact with the

chemical.

Respiratory Protection

Use a certified dust mask if

handling fine powders or if

there is a risk of aerosolization.

Minimizes inhalation of the

toxic compound.

Chemical and Physical Properties
A summary of the known quantitative data for BD750 is provided below for easy reference.
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Property Value

Molecular Formula C₁₄H₁₃N₃OS

Molecular Weight 271.34 g/mol [3]

Appearance Solid Powder

Purity >98%

Solubility DMSO: ≥ 30 mg/mL (110.56 mM)[4]

Storage Temperature
Short-term (days to weeks): 0 - 4°C; Long-term

(months to years): -20°C[3]

Shelf Life >2 years if stored properly[3]

Experimental Protocol: Preparation of Stock
Solutions
The following is a general protocol for the preparation of stock solutions of BD750 for in vitro

experiments. This should be adapted based on specific experimental needs.

Materials:

BD750 powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of BD750
powder.

Dissolution: Add the appropriate volume of DMSO to the BD750 powder to achieve the

desired stock concentration (e.g., 30 mg/mL).
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Vortexing: Vortex the solution until the BD750 is completely dissolved. Gentle heating or

sonication can be used to aid dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquoted stock solutions at -20°C for up to one month or at -80°C for up

to six months.

Spill and Emergency Procedures
Immediate and appropriate response to spills is crucial to prevent exposure and contamination.

Minor Spill (Small quantity of solid)
Alert personnel: Inform others in the immediate area.

Don appropriate PPE: Wear gloves, safety goggles, and a lab coat.

Contain the spill: Cover the spill with a dry absorbent material (e.g., vermiculite, sand, or a

spill pillow).

Collect the residue: Carefully sweep the absorbed material into a designated waste

container. Avoid generating dust.

Decontaminate the area: Clean the spill area with soap and water.

Dispose of waste: Label the waste container and dispose of it as hazardous waste according

to institutional guidelines.

Major Spill
Evacuate the area: Immediately alert everyone to evacuate the laboratory.

Isolate the area: Close the doors to the affected area to contain any airborne powder.

Seek assistance: Contact your institution's Environmental Health and Safety (EHS)

department or emergency response team.
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Attend to injured personnel: If anyone has been exposed, move them to a safe area and

begin first aid.

First Aid Measures
If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. Rinse

mouth with water.

Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with

large amounts of water.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Disposal Plan
All waste containing BD750 must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE and spill cleanup materials,

in a clearly labeled, sealed container.

Liquid Waste: Collect any liquid waste containing BD750 in a labeled, sealed, and

appropriate waste container. Do not dispose of it down the drain.

Disposal: Arrange for the disposal of all hazardous waste through your institution's EHS

department, following all local, state, and federal regulations.

Workflow and Decision Making
The following diagram illustrates the logical workflow for the safe handling of BD750.
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Preparation Handling Cleanup & Disposal

Emergency

Read SDS & Understand Hazards Gather Appropriate PPE Prepare Clean Work Area Weigh BD750 in Fume HoodProceed Prepare Stock Solution Conduct Experiment Decontaminate Equipment & Work AreaComplete Dispose of Hazardous Waste Remove & Dispose of PPE Wash Hands Thoroughly

Spill Occurs

Minor Spill Procedure

Minor

Major Spill Procedure
Major

Click to download full resolution via product page

Caption: Workflow for the safe handling of BD750 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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